4-fluoro-N-(2-phenylpropyl)-1-naphthamide

• IUPAC Name: 4-fluoro-N-(2-phenylpropyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H18FNO/c1-14(15-7-3-2-4-8-15)13-22-20(23)18-11-12-19(21)17-10-6-5-9-16(17)18/h2-12,14H,13H2,1H3,(H,22,23)
• InChI Key: DGNGZJCEHLGQBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C2=CC=CC=C21)F)C3=CC=CC=C3
• Molecular Formula: C20H18FNO
• Molecular Weight: 307.4 g/mol

Description

4-fluoro-N-(2-phenylpropyl)-1-naphthamide, also known as FPPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FPPP is a synthetic compound that belongs to the class of amphetamines and is structurally similar to other compounds such as methamphetamine and amphetamine.

Mechanism of Action

4-fluoro-N-(2-phenylpropyl)-1-naphthamide works by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This increase in neurotransmitter levels leads to an increase in neuronal activity, resulting in the psychostimulant effects of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide. Additionally, 4-fluoro-N-(2-phenylpropyl)-1-naphthamide inhibits the reuptake of these neurotransmitters, leading to their prolonged effects on the brain.
Biochemical and Physiological Effects
4-fluoro-N-(2-phenylpropyl)-1-naphthamide has been shown to have various biochemical and physiological effects on the body. Studies have shown that 4-fluoro-N-(2-phenylpropyl)-1-naphthamide can cause an increase in heart rate, blood pressure, and body temperature. Additionally, 4-fluoro-N-(2-phenylpropyl)-1-naphthamide has been shown to cause an increase in locomotor activity and a decrease in appetite.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(2-phenylpropyl)-1-naphthamide in lab experiments is its ease of synthesis. 4-fluoro-N-(2-phenylpropyl)-1-naphthamide can be synthesized using relatively simple reaction conditions and can be purified using various techniques. Additionally, 4-fluoro-N-(2-phenylpropyl)-1-naphthamide has been shown to have similar effects to other amphetamines, making it a useful tool for investigating the effects of amphetamines on the central nervous system.
One limitation of using 4-fluoro-N-(2-phenylpropyl)-1-naphthamide in lab experiments is its potential for abuse. 4-fluoro-N-(2-phenylpropyl)-1-naphthamide is a synthetic compound that has been shown to have psychostimulant effects, making it a potential drug of abuse. Additionally, 4-fluoro-N-(2-phenylpropyl)-1-naphthamide has not been extensively studied in humans, and its long-term effects on the body are not well understood.

Future Directions

There are several future directions for 4-fluoro-N-(2-phenylpropyl)-1-naphthamide research. One area of research is the investigation of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide's potential as a treatment for various psychiatric disorders such as attention deficit hyperactivity disorder (ADHD) and depression. Additionally, 4-fluoro-N-(2-phenylpropyl)-1-naphthamide could be used as a tool for investigating the effects of amphetamines on the central nervous system and the potential mechanisms underlying these effects. Finally, further studies are needed to investigate the long-term effects of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide on the body and its potential for abuse.
Conclusion
In conclusion, 4-fluoro-N-(2-phenylpropyl)-1-naphthamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. 4-fluoro-N-(2-phenylpropyl)-1-naphthamide has been shown to have similar effects to other amphetamines and has been used in various scientific research applications. However, its potential for abuse and long-term effects on the body are not well understood. Further research is needed to fully understand the potential applications and limitations of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide in scientific research.

Synthesis Methods

The synthesis method of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide involves the reaction between 4-fluoro-1-naphthoyl chloride and 2-phenylpropylamine in the presence of a base such as sodium hydroxide. The resulting product is purified using various techniques such as chromatography and recrystallization. The yield of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide can vary depending on the reaction conditions and purification methods used.

Scientific Research Applications

4-fluoro-N-(2-phenylpropyl)-1-naphthamide has been used in various scientific research applications due to its potential pharmacological effects. One of the primary areas of research is the investigation of 4-fluoro-N-(2-phenylpropyl)-1-naphthamide's effects on the central nervous system. Studies have shown that 4-fluoro-N-(2-phenylpropyl)-1-naphthamide acts as a psychostimulant and has similar effects to other amphetamines such as methamphetamine and amphetamine.